Cas no 1214379-07-3 (2,4-Di(pyridin-4-yl)phenol)

• Product Name: 2,4-Di(pyridin-4-yl)phenol
• CAS No: 1214379-07-3
• MF: C₁₆H₁₂N₂O
• MW: 248.27928352356
• CID: 4963303
• Update Time: 2025-07-22

2,4-Di(pyridin-4-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2,4-di(pyridin-4-yl)phenol
• 2,4-Di(pyridin-4-yl)phenol

• Inchi： 1S/C16H12N2O/c19-16-2-1-14(12-3-7-17-8-4-12)11-15(16)13-5-9-18-10-6-13/h1-11,19H
• InChI Key： QURMGEFJVDCAHW-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C2C=CN=CC=2)C=C1C1C=CN=CC=1

Computed Properties

• Exact Mass: 248.094963011 g/mol
• Monoisotopic Mass: 248.094963011 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 248.28
• XLogP3: 2.7
• Topological Polar Surface Area: 46

Additional information on 2,4-Di(pyridin-4-yl)phenol

Introduction to 2,4-Di(pyridin-4-yl)phenol (CAS No. 1214379-07-3)

2,4-Di(pyridin-4-yl)phenol, identified by its Chemical Abstracts Service (CAS) number CAS No. 1214379-07-3, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aromatic molecule has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of two pyridinyl groups attached to a phenolic ring introduces a rich framework for chemical modifications and biological interactions, making it a valuable scaffold for drug discovery and development.

The compound's structure consists of a central phenol ring substituted with two pyridine units at the 2- and 4-positions. This arrangement creates a highly versatile system that can engage with various biological targets through hydrogen bonding, π-stacking, and other non-covalent interactions. The pyridine moieties are particularly noteworthy, as they can serve as anchors for further functionalization, enabling the design of molecules with tailored pharmacological properties.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the structural diversity offered by heterocyclic compounds. 2,4-Di(pyridin-4-yl)phenol stands out in this context due to its ability to modulate multiple biological pathways simultaneously. Its dual functionality allows for the creation of molecules that can interact with both protein and nucleic acid targets, which is increasingly recognized as a key strategy in the design of effective therapeutics.

One of the most compelling aspects of 2,4-Di(pyridin-4-yl)phenol is its potential in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. The pyridine groups in this compound can be engineered to selectively bind to specific kinase domains, thereby inhibiting aberrant signaling cascades. Preliminary studies have shown that derivatives of this scaffold exhibit promising activity against various kinases, making them attractive candidates for further investigation.

Furthermore, the phenolic hydroxyl group provides an excellent site for further derivatization, allowing chemists to introduce additional functional groups that can enhance solubility, bioavailability, or target specificity. This flexibility has led to the exploration of 2,4-Di(pyridin-4-yl)phenol in the design of prodrugs and targeted delivery systems. By modifying the phenolic group or incorporating other bioactive moieties, researchers can develop molecules that exhibit improved pharmacokinetic profiles or enhanced therapeutic efficacy.

The compound's relevance extends beyond kinase inhibition. Its structural motif has also been explored in the development of antimicrobial agents. The pyridine rings can interact with bacterial enzymes and cellular components, disrupting essential metabolic pathways or interfering with DNA replication. Recent studies have highlighted the potential of 2,4-Di(pyridin-4-yl)phenol derivatives as broad-spectrum antimicrobial agents, offering hope for addressing the growing challenge of antibiotic resistance.

In addition to its applications in drug discovery, CAS No. 1214379-07-3 has shown promise in materials science. The ability of this compound to form stable complexes with other molecules makes it a valuable component in the development of metal-organic frameworks (MOFs) and supramolecular assemblies. These materials have diverse applications, ranging from gas storage and separation to catalysis and sensing. The unique intermolecular interactions facilitated by 2,4-Di(pyridin-4-yl)phenol contribute to the stability and functionality of these advanced materials.

The synthesis of 2,4-Di(pyridin-4-yl)phenol presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of the core heterocyclic framework. Additionally, computational methods have been employed to optimize synthetic routes and predict the properties of derived compounds.

The future prospects for CAS No. 1214379-07-3 are vast and exciting. As our understanding of biological systems continues to grow, so does the demand for innovative molecular tools. The versatility of this compound makes it a cornerstone for developing next-generation therapeutics and materials. Researchers are exploring new derivatives and applications with increasing frequency, ensuring that 2,4-Di(pyridin-4-yl)phenol will remain at the forefront of scientific inquiry for years to come.

In conclusion, CAS No. 1214379-07-3, commonly known as 2,4-Di(pyridin-4-yl)phenol, is a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its unique structure and functional properties make it an invaluable tool for drug discovery, material science, and beyond. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in scientific innovation.